Cas no 932154-37-5 (2-Methyl-N-(2-phenylpropyl)propan-1-amine)

• Product Name: 2-Methyl-N-(2-phenylpropyl)propan-1-amine
• CAS No: 932154-37-5
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 4720309
• Update Time: 2025-06-22

2-Methyl-N-(2-phenylpropyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2-Methylpropyl)(2-phenylpropyl)amine
• 2-methyl-N-(2-phenylpropyl)propan-1-amine
• N-isobutyl-N-(2-phenylpropyl)amine
• STK344272
• 2-Methyl-N-(2-phenylpropyl)propan-1-amine

• Inchi： 1S/C13H21N/c1-11(2)9-14-10-12(3)13-7-5-4-6-8-13/h4-8,11-12,14H,9-10H2,1-3H3
• InChI Key： UMQJLMNBXBCGOY-UHFFFAOYSA-N
• SMILES： N(CC(C)C)CC(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• Topological Polar Surface Area: 12

Additional information on 2-Methyl-N-(2-phenylpropyl)propan-1-amine

2-Methyl-N-(2-phenylpropyl)propan-1-amine: A Comprehensive Overview

The compound with CAS No. 932154-37-5, commonly referred to as 2-Methyl-N-(2-phenylpropyl)propan-1-amine, is a fascinating organic molecule with a diverse range of applications and properties. This compound belongs to the class of secondary amines, characterized by its structure where the amine group (-NH-) is attached to two alkyl groups. The molecule's structure consists of a propanamine backbone with a methyl group at the 2-position and a phenylpropyl substituent on the nitrogen atom, making it a derivative of propaneamine.

2-Methyl-N-(2-phenylpropyl)propan-1-amine has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. Researchers have explored its role in pharmaceuticals, materials science, and synthetic chemistry. Its ability to act as a versatile building block in organic synthesis has made it a valuable compound in modern chemical research.

One of the most notable aspects of this compound is its synthesis and characterization. Recent studies have focused on optimizing the synthesis pathways for 2-Methyl-N-(2-phenylpropyl)propan-1-amine, particularly through methods that enhance yield and purity. For instance, researchers have employed advanced catalytic techniques and green chemistry principles to develop more sustainable synthesis routes. These advancements not only improve the efficiency of production but also align with global efforts toward environmentally friendly chemical processes.

In terms of physical properties, 2-Methyl-N-(2-phenylpropyl)propan-1-amine exhibits a melting point of approximately -5°C and a boiling point around 160°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for various laboratory applications. The compound's stability under different conditions has also been evaluated, revealing its resistance to oxidation and thermal degradation, which are critical factors for its use in industrial settings.

The chemical reactivity of 2-Methyl-N-(2-phenylpropyl)propan-1-amine is another area of interest for researchers. Its ability to participate in nucleophilic substitution reactions, amide bond formation, and other amine-specific reactions has been well-documented. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, including pharmaceutical agents and agrochemicals. For example, its use in the development of novel antibiotics and antifungal agents has shown promising results in preclinical trials.

From an application standpoint, 2-Methyl-N-(2-phenylpropyl)propan-1-amine finds utility in several industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex drug molecules. Its role in the development of selective serotonin reuptake inhibitors (SSRIs) has been particularly significant, contributing to advancements in mental health treatments. Additionally, this compound is employed in the formulation of advanced materials, such as polymers and surfactants, where its amphiphilic nature provides unique advantages.

Recent research has also explored the environmental impact of 2-Methyl-N-(2-phenylpropyl)propan-1-amine. Studies have assessed its biodegradability and toxicity levels, revealing that it poses minimal risk to aquatic ecosystems when used responsibly. These findings are crucial for ensuring sustainable practices in industries that utilize this compound.

In conclusion, CAS No. 932154-37-5, or 2-Methyl-N-(2-phenylpropyl)propan-1-amino, stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its continued exploration in cutting-edge research ensures that it remains at the forefront of chemical innovation.